Cas no 796845-65-3 (Carbamic acid,(5-formyl-1-methyl-1H-pyrazol-4-yl)-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,(5-formyl-1-methyl-1H-pyrazol-4-yl)-, 1,1-dimethylethyl ester (9CI)
• CAS No: 796845-65-3
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 556564
• PubChem ID: 45097907
• Update Time: 2025-10-29

Carbamic acid,(5-formyl-1-methyl-1H-pyrazol-4-yl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(5-formyl-1-methyl-1H-pyrazol-4-yl)-, 1,1-dimethylethyl ester (9CI)
• tert-ButylN-(5-formyl-1-methyl-1H-pyrazol-4-yl)carbamate
• 796845-65-3
• tert-butyl(5-formyl-1-methyl-1H-pyrazol-4-yl)carbamate
• SCHEMBL6133253
• 1,1-Dimethylethyl N-(5-formyl-1-methyl-1H-pyrazol-4-yl)carbamate
• tert-butyl (5-formyl-1-methyl-1H-pyrazol-4-yl)carbamate
• tert-butyl N-(5-formyl-1-methyl-1H-pyrazol-4-yl)carbamate
• 4-(boc-amino)-1-methylpyrazole5-carbaldehyde
• DTXSID601170682
• TERT-BUTYL N-(5-FORMYL-1-METHYLPYRAZOL-4-YL)CARBAMATE
• Z2044757628
• BDJOXGZUYXHYHM-UHFFFAOYSA-N
• EN300-392808
• tert-butyl 5-formyl-1-methyl-1H-pyrazol-4-ylcarbamate

• Inchi： 1S/C10H15N3O3/c1-10(2,3)16-9(15)12-7-5-11-13(4)8(7)6-14/h5-6H,1-4H3,(H,12,15)
• InChI Key： BDJOXGZUYXHYHM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NN(C)C=1C=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 225.111
• Monoisotopic Mass: 225.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2A^2
• XLogP3: 1.1

Additional information on Carbamic acid,(5-formyl-1-methyl-1H-pyrazol-4-yl)-, 1,1-dimethylethyl ester (9CI)

Carbamic acid,(*5-formyl-1-methyl-1H-pyrazol-4-yl*), 1,1-dimethylethyl ester (9CI) and its Significance in Modern Chemical Research

Carbamic acid,(*5-formyl-1-methyl-1H-pyrazol-4-yl*), 1,1-dimethylethyl ester (CAS no. 796845-65-3) is a compound that has garnered considerable attention in the field of chemical biology and pharmaceutical research. This heterocyclic ester features a pyrazole core, which is a key structural motif in numerous bioactive molecules. The presence of a formyl group and a tert-butyl ester moiety further enhances its potential as a versatile intermediate in synthetic chemistry and drug development.

The pyrazole scaffold is renowned for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Compounds containing this moiety have been extensively studied due to their ability to interact with various biological targets. In particular, the 5-formyl-1-methyl-1H-pyrazol-4-yl substituent in this compound suggests its utility as a precursor for the synthesis of more complex molecules with enhanced pharmacological properties.

The tert-butyl ester group in the compound's structure not only provides stability but also serves as a handle for further functionalization. This makes Carbamic acid,(*5-formyl-1-methyl-1H-pyrazol-4-yl*), 1,1-dimethylethyl ester (CAS no. 796845-65-3) a valuable building block in the construction of novel therapeutic agents. The ability to modify both the formyl group and the ester allows chemists to explore diverse chemical space, leading to the discovery of new drugs with improved efficacy and reduced side effects.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The pyrazole core is particularly favored due to its favorable pharmacokinetic properties and low toxicity. Studies have shown that pyrazole derivatives can modulate various enzymatic pathways, making them attractive candidates for treating a wide range of diseases. For instance, research has demonstrated that certain pyrazole-based compounds exhibit potent inhibitory activity against kinases and other enzymes implicated in cancer progression.

The formyl group present in Carbamic acid,(*5-formyl-1-methyl-1H-pyrazol-4-yl*), 1,1-dimethylethyl ester (CAS no. 796845-65-3) is another key feature that contributes to its versatility. This functional group can participate in condensation reactions with amino acids or other nucleophiles, leading to the formation of more complex structures such as peptidomimetics or Schiff bases. These derivatives often exhibit improved bioavailability and binding affinity compared to their parent compounds.

The tert-butyl ester moiety also plays a crucial role in the compound's reactivity. It can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid or amine, respectively. This transformation allows for further derivatization and optimization of the molecule's pharmacological profile. Additionally, the tert-butyl group provides steric hindrance, which can be exploited to improve binding interactions with biological targets.

In recent years, there has been growing interest in using computational methods to predict the biological activity of small molecules. Virtual screening techniques have enabled researchers to rapidly identify potential drug candidates from large libraries of compounds. Carbamic acid,(*5-formyl-1-methyl-1H-pyrazol-4-yl*), 1,1-dimethylethyl ester (CAS no. 796845-65-3) has been incorporated into several virtual screening campaigns due to its structural features and predicted bioactivity.

One notable area of research involves the use of this compound in the development of antiviral agents. The ability of pyrazole derivatives to interfere with viral replication has been well-documented. For example, studies have shown that certain pyrazole-based compounds can inhibit the replication of RNA viruses by targeting viral proteases or polymerases. The formyl group and ester functionalities provide additional opportunities for designing molecules that can disrupt viral life cycles more effectively.

Another emerging application of Carbamic acid,(*5-formyl-1-methyl-1H-pyrazol-4-yl*), 1,1-dimethylethyl ester (CAS no. 796845-65-3) is in the field of neurodegenerative diseases. Research has indicated that pyrazole derivatives can modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for developing treatments that target central nervous system disorders.

The synthesis of Carbamic acid,(*5-formyl-1-methyl-1H-pyrazol-4-y*)l), 1,1-dimethylethyl ester (CAS no. 796845 -65 -3) involves several key steps that highlight its synthetic utility. The reaction typically begins with the condensation of ethanoyl chloride with methylhydrazine hydrate to form methylhydrazine acetic acid derivative followed by cyclization under acidic conditions yielding pyrazole derivative upon subsequent reaction with formylation reagent like formic acid anhydride forming desired product via tert butylation using dimethyl sulfate

The compound's stability under various storage conditions also makes it suitable for industrial applications where long-term viability is essential quality attribute